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Compound of Interest

Compound Name: 7-Chloro-4H-chromen-4-one

CAS No.: 101860-74-6

Cat. No.: B175272

Get Quote

An In-depth Technical Guide to 7-Chloro-4H-chromen-4-one: Properties, Synthesis, and

Therapeutic Potential

Introduction
The 4H-chromen-4-one (chromone) scaffold is a bicyclic oxygen-containing heterocycle that

has garnered significant attention in medicinal chemistry and drug discovery.[1][2] This

structural motif is considered a "privileged structure" due to its ability to interact with a wide

range of biological targets, leading to a broad spectrum of pharmacological activities.[2]

Chromone derivatives have been extensively explored for their potential as anticancer,

antimicrobial, anti-inflammatory, and neuroprotective agents.[1]

This guide focuses on a specific, halogenated derivative: 7-Chloro-4H-chromen-4-one. The

introduction of a chlorine atom at the 7-position of the chromone ring is a strategic chemical

modification. Halogenation, particularly with chlorine, is a well-established strategy in drug

design to modulate a molecule's physicochemical properties, such as lipophilicity, metabolic

stability, and binding affinity to target proteins.[3] The electron-withdrawing nature of chlorine
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can significantly influence the electronic distribution within the aromatic system, potentially

enhancing its biological activity and providing a vector for further chemical elaboration.

This document serves as a comprehensive technical resource for researchers, chemists, and

drug development professionals. It provides core data on the molecular properties of 7-Chloro-
4H-chromen-4-one, details a representative synthetic methodology with mechanistic insights,

explores its established and potential therapeutic applications, and outlines future research

trajectories.

Section 1: Core Molecular and Physicochemical
Properties
Accurate identification and characterization are foundational to any research endeavor. 7-
Chloro-4H-chromen-4-one is a solid at room temperature, and its core properties are

summarized below. These identifiers are critical for database searches, procurement, and

regulatory documentation.

Property Value Source

Molecular Formula C₉H₅ClO₂ [4]

Molecular Weight 180.59 g/mol [4]

IUPAC Name 7-chloro-4H-chromen-4-one N/A

Canonical SMILES
O=C1C2=CC=C(Cl)C=C2OC=

C1
[4]

InChI Key
JQQABSXUHNBEPB-

UHFFFAOYSA-N
[4]

MDL Number MFCD18450919 [4]

Physical Form Solid [4]

Section 2: Synthesis and Mechanistic
Considerations
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The synthesis of 4H-chromen-4-ones can be achieved through various strategies, often starting

from substituted 2'-hydroxyacetophenones or salicylic acids.[2][5] A robust and elegant

approach involves an intramolecular Wittig reaction, which offers high yields and specificity.[5]

This method transforms an O-acylsalicylic acid derivative into the target chromone in a one-pot

cyclization process.

Experimental Protocol: Intramolecular Wittig Synthesis
of 7-Chloro-4H-chromen-4-one
This protocol is a representative methodology adapted from established principles for

chromone synthesis.[5] It outlines the conversion of 4-chloro-2-hydroxybenzoic acid to the

target compound.

Step 1: Acylation of 4-chloro-2-hydroxybenzoic acid

Suspend 4-chloro-2-hydroxybenzoic acid (1 equivalent) in anhydrous dichloromethane

(DCM).

Add acetyl chloride (1.2 equivalents) and a catalytic amount of dimethylformamide (DMF).

Stir the reaction mixture at room temperature for 4-6 hours until the starting material is

consumed (monitored by TLC).

Remove the solvent under reduced pressure to yield crude 2-acetoxy-4-chlorobenzoic acid.

Causality: This initial acylation step protects the phenolic hydroxyl group and introduces the

carbonyl moiety that will ultimately become part of the pyranone ring.

Step 2: Formation of the Acylphosphorane Intermediate

Dissolve the crude 2-acetoxy-4-chlorobenzoic acid in anhydrous toluene.

Add (trimethylsilyl)methylenetriphenylphosphorane (1.5 equivalents) to the solution.

Heat the mixture to reflux (approx. 110 °C) for 8-12 hours. The reaction progression can be

monitored by the precipitation of triphenylphosphine oxide.
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Causality: The highly reactive silylated phosphorane reacts with the carboxylic acid to form an

acylphosphorane intermediate. This key step sets the stage for the intramolecular cyclization.

Step 3: Intramolecular Wittig Cyclization

Upon formation, the acylphosphorane intermediate spontaneously undergoes an

intramolecular Wittig reaction. The ylide attacks the ester carbonyl introduced in Step 1.

This cyclization results in the formation of the 4H-chromen-4-one ring system and

triphenylphosphine oxide as a byproduct.

Causality: The intramolecular nature of this reaction is highly efficient, driven by the formation

of the stable aromatic chromone ring and the thermodynamically stable P=O bond in the

triphenylphosphine oxide byproduct.

Step 4: Work-up and Purification

Cool the reaction mixture to room temperature and filter to remove the precipitated

triphenylphosphine oxide.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl

acetate gradient) to afford pure 7-Chloro-4H-chromen-4-one.

Visualization of the Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b175272/docs?utm_src=pdf-body#7-chloro-4h-chromen-4-one-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Chloro-2-hydroxybenzoic Acid

Step 1: Acylation
(Acetyl Chloride, DCM)

2-Acetoxy-4-chlorobenzoic Acid

Step 2: Ylide Reaction
((TMS)CH2PPh3, Toluene)

Acylphosphorane Intermediate

Step 3: Intramolecular
Wittig Cyclization

7-Chloro-4H-chromen-4-one

Click to download full resolution via product page

Caption: Synthetic pathway for 7-Chloro-4H-chromen-4-one via intramolecular Wittig reaction.

Section 3: Biological Significance and Therapeutic
Applications
The 4H-chromen-4-one core is a versatile scaffold for engaging with various biological

systems. The introduction of the 7-chloro substituent can enhance potency and selectivity,
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making these derivatives promising candidates for drug development.

Established Activities of the Chromone Scaffold
Research has demonstrated that the chromone family exhibits a wide array of biological

effects:

Anticancer Activity: Chromone derivatives have been shown to induce apoptosis and cell

cycle arrest in various cancer cell lines.[6]

Antimicrobial Properties: The scaffold shows efficacy against a range of bacterial and fungal

pathogens.[6][7] A novel 4H-chromen-4-one derivative from a marine Streptomyces species

was found to be highly potent against Bacillus subtilis and exhibited significant cytotoxicity

against human colon and prostate cancer cells.[7]

Antituberculosis Activity: By modifying related scaffolds, researchers have developed 4H-

chromen-4-one derivatives active against both drug-sensitive and multidrug-resistant

tuberculosis.[8]

Target-Specific Inhibition: A Case Study in Diabetic
Retinopathy
A compelling example of the therapeutic potential of this scaffold comes from the development

of Rho-associated coiled-coil containing protein kinase (ROCK) inhibitors.[9] Diabetic

retinopathy is a leading cause of blindness, and ROCKs are implicated in the pathology.

A 2019 study in the Journal of Medicinal Chemistry detailed the discovery of 4H-chromen-4-one

derivatives as a new class of selective ROCK inhibitors.[9] The lead compound from this study

demonstrated excellent kinase selectivity and was effective in ex vivo models of diabetic

retinopathy. It protected retinal neurons from high glucose-induced stress and apoptosis,

suppressed improper glial cell proliferation, and promoted the regression of pathological

vascularization.[9]

While this study focused on a different derivative, it authoritatively establishes that the 4H-

chromen-4-one core is an effective pharmacophore for targeting the ROCK signaling pathway.

This provides a strong rationale for investigating 7-Chloro-4H-chromen-4-one and its

analogues for this and other kinase-mediated diseases.
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Visualization of a Potential Signaling Pathway
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Caption: Hypothetical inhibition of the ROCK signaling pathway by a 7-chloro-4H-chromen-4-
one derivative.

Conclusion and Future Directions
7-Chloro-4H-chromen-4-one is more than a simple chemical entity; it is a strategically

designed scaffold with significant potential in medicinal chemistry. Its well-defined

physicochemical properties, accessible synthetic routes, and the proven biological relevance of

its core structure make it an attractive starting point for developing novel therapeutics.

Future research should focus on several key areas:

Library Synthesis: Use 7-Chloro-4H-chromen-4-one as a platform to generate a diverse

library of derivatives by modifying the 2- and 3-positions of the chromone ring.
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Target Identification and Validation: While the scaffold is known to interact with kinases like

ROCK, broader screening campaigns are needed to identify other high-value targets.

In Vivo Efficacy Studies: Promising compounds identified through in vitro screening must be

advanced to preclinical animal models to evaluate their efficacy, pharmacokinetics, and

safety profiles.

Structure-Activity Relationship (SAR) Studies: A systematic exploration of how different

substituents on the 7-chloro-chromone core affect biological activity will be crucial for rational

drug design and optimization.

By leveraging the foundational knowledge presented in this guide, researchers are well-

equipped to unlock the full therapeutic potential of this promising molecular scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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